Cas no 66682-58-4 (1,4-DIOXA-7-AZASPIRO[4.4]NONANE-8-CARBOXYLIC ACID, METHYL ESTER, (S)-)

• Product Name: 1,4-DIOXA-7-AZASPIRO[4.4]NONANE-8-CARBOXYLIC ACID, METHYL ESTER, (S)-
• CAS No: 66682-58-4
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 3194616
• PubChem ID: 14036257
• Update Time: 2025-04-21

1,4-DIOXA-7-AZASPIRO[4.4]NONANE-8-CARBOXYLIC ACID, METHYL ESTER, (S)- Chemical and Physical Properties

Names and Identifiers

• 1,4-DIOXA-7-AZASPIRO[4.4]NONANE-8-CARBOXYLIC ACID, METHYL ESTER, (S)-
• 1,4-Dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid, methyl ester, (S)- (9CI)
• 66682-58-4
• EN300-6734736
• methyl (8S)-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylate
• SCHEMBL7018907
• Methyl (S)-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylate

• Inchi： 1S/C8H13NO4/c1-11-7(10)6-4-8(5-9-6)12-2-3-13-8/h6,9H,2-5H2,1H3/t6-/m0/s1
• InChI Key： MPGRFFRFKUIBDJ-LURJTMIESA-N
• SMILES： O1C2(C[C@@H](C(OC)=O)NC2)OCC1

Computed Properties

• Exact Mass: 187.08445790Da
• Monoisotopic Mass: 187.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 56.8Ų